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Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for various hydrometallurgical and

bioleaching methods aimed at the recovery of manganese from silico-manganese slag. The

document is structured to offer a comprehensive overview of each technique, including the

underlying principles, detailed experimental procedures, and comparative data to assist in

method selection and optimization.

Acid Leaching Methods
Acid leaching is a widely employed hydrometallurgical technique for extracting manganese

from slag. The process involves the use of inorganic acids to dissolve manganese oxides and

silicates present in the slag.

Sulfuric Acid Leaching
Principle: Sulfuric acid effectively dissolves manganese compounds in the slag, converting

them into soluble manganese sulfate. The presence of a reducing agent can enhance the

leaching of higher manganese oxides.
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Experimental Protocol:

Slag Preparation:

Obtain a representative sample of silico-manganese slag.

Crush and grind the slag to a particle size of less than 75 µm to increase the surface area

for leaching.

Analyze the chemical composition of the slag sample to determine the initial manganese

content.

Leaching Procedure:

Prepare a sulfuric acid (H₂SO₄) solution of the desired concentration (e.g., 2 mol/L).[1]

In a glass reactor equipped with a mechanical stirrer and a heating mantle, add the acid

solution.

Maintain a specific solid-to-liquid ratio (e.g., 0.07 g/mL).[1]

Heat the solution to the desired temperature (e.g., 50°C) and maintain it throughout the

experiment.[1]

Gradually add the ground slag to the heated acid solution while stirring at a constant

speed (e.g., 1000 rpm).[1]

Continue the leaching process for a specific duration (e.g., 150 minutes).[1]

Solid-Liquid Separation:

After leaching, filter the slurry using a vacuum filtration system to separate the pregnant

leach solution (PLS) from the solid residue.

Wash the residue with deionized water to recover any remaining entrained PLS.

Analysis:
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Analyze the manganese concentration in the PLS using atomic absorption spectrometry

(AAS) or inductively coupled plasma-optical emission spectrometry (ICP-OES).

Calculate the manganese recovery efficiency based on the initial manganese content in

the slag and the amount recovered in the PLS.

Experimental Workflow for Sulfuric Acid Leaching:

Silico-Manganese Slag
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Sulfuric Acid Leaching Workflow

Ferric Chloride Leaching
Principle: Ferric chloride acts as a leaching agent, where ferric ions (Fe³⁺) are reduced to

ferrous ions (Fe²⁺) while oxidizing and dissolving manganese compounds. This method can be

particularly effective when combined with a pre-roasting step.

Experimental Protocol:

Slag Preparation and Roasting:

Grind the silico-manganese slag to a fine powder.

Mix the slag with calcium oxide (CaO) and calcium carbonate (CaCO₃).

Roast the mixture in a muffle furnace at high temperatures (e.g., 1200°C) for a specified

duration (e.g., 2 hours) to convert manganese silicates into more leachable forms.

Leaching Procedure:

Prepare a ferric chloride (FeCl₃) solution of a specific concentration (e.g., 0.154 M).

In a glass reactor, heat the ferric chloride solution to the desired temperature (e.g., 80°C).

Add the roasted slag to the heated solution at a defined solid percentage (e.g., 5% solids).

Stir the mixture at a constant rate for the required leaching time (e.g., 2 hours).

Solid-Liquid Separation and Analysis:

Follow the same procedure for solid-liquid separation and analysis as described for

sulfuric acid leaching.

Experimental Workflow for Ferric Chloride Leaching:
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Ferric Chloride Leaching Workflow

Alkaline Leaching Method
Alkaline leaching, often preceded by an oxidative fusion step, provides an alternative to acid-

based methods, particularly for slags with high silica content.
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Oxidative Fusion with Sodium Hydroxide
Principle: This method involves a high-temperature fusion of the slag with an alkali, such as

sodium hydroxide (NaOH), to break down the stable manganese silicate structures. This

transforms the insoluble manganese into a water-soluble form, sodium manganate (Na₂MnO₄),

which can then be leached with a mildly alkaline solution.[2][3]

Experimental Protocol:

Slag Preparation:

Dry and grind the silico-manganese slag to a fine powder.

Fusion Process:

Mix the ground slag with NaOH at a specific mass ratio (e.g., 1:1 slag to NaOH).[2][3]

Place the mixture in a crucible and heat it in a muffle furnace to the fusion temperature

(e.g., 500°C).[2][3]

Maintain the temperature for a set duration (e.g., 1 hour) to ensure complete reaction.[2][3]

Allow the fused mass to cool down.

Leaching Procedure:

Grind the cooled, fused mass.

Leach the ground material in a mildly alkaline solution (e.g., 2 M NaOH) at a specific pulp

density (e.g., 7%).[2][3]

Conduct the leaching for a short duration (e.g., 5 minutes) with agitation.[2][3]

Solid-Liquid Separation and Analysis:

Separate the pregnant leach solution from the residue by filtration.

Analyze the manganese content in the solution as previously described.
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Experimental Workflow for Alkaline Leaching:
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Alkaline Leaching Workflow

Bioleaching Method
Bioleaching presents an environmentally friendly approach, utilizing microorganisms to facilitate

the dissolution of metals from solid matrices. This method typically involves acid-producing or

reducing bacteria and fungi.

Fungal Bioleaching
Principle: Certain fungi, such as Aspergillus sp., produce organic acids (e.g., citric acid, oxalic

acid) as metabolic byproducts. These organic acids can act as leaching agents, dissolving

manganese from the slag.

Experimental Protocol:

Microorganism and Culture Preparation:

Isolate and culture a suitable fungal strain, such as Aspergillus sp., on a suitable medium

(e.g., potato dextrose agar).

Prepare a spore suspension from the mature fungal culture.

Leaching Medium:

Prepare a sterile liquid growth medium containing a carbon source (e.g., glucose, sucrose)

and essential nutrients.

Bioleaching Procedure:

Autoclave the ground silico-manganese slag to ensure sterility.

In a sterile Erlenmeyer flask, combine the leaching medium, the sterilized slag at a specific

pulp density (e.g., 2% w/v), and inoculate with the fungal spore suspension.

Incubate the flasks in a shaker incubator at a controlled temperature (e.g., 37°C) and

agitation speed for a prolonged period (e.g., 20 days).

Monitor the pH of the medium periodically.
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Sample Collection and Analysis:

At regular intervals, withdraw samples of the leach liquor.

Centrifuge or filter the samples to remove solids and fungal biomass.

Analyze the supernatant for dissolved manganese concentration.

Experimental Workflow for Fungal Bioleaching:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 14 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15794264?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Silico-Manganese Slag

Grinding and Sterilization

Inoculation in Liquid Medium
with Slag

Fungal Culture Preparation
(e.g., Aspergillus sp.)

Incubation with Agitation
(e.g., 37°C, 20 days)

Periodic Sampling

Centrifugation/Filtration

Leachate

Analysis of Mn Content

Click to download full resolution via product page

Fungal Bioleaching Workflow
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Data Presentation: Comparison of Leaching
Methods
The following tables summarize the quantitative data from various studies on manganese

recovery from different types of slag, providing a basis for comparing the effectiveness of each

method.

Table 1: Sulfuric Acid Leaching of Manganese from Slag

Slag Type
H₂SO₄
Conc.
(mol/L)

Temp.
(°C)

Time
(min)

S/L Ratio
(g/mL)

Mn
Recovery
(%)

Referenc
e

Zinc Plant

Slag
2 50 150 0.07 >83 [1]

Ferromang

anese Slag

1.25 (2.5

N)
Ambient - -

Increased

with conc.
[4]

Ferromang

anese Slag
- 80 120 -

82 (with

sucrose:

86% in 60

min)

[5][6]

Ferromang

anese Slag
- Ambient - -

75-95

(water-

starved

digestion)

[5][6]

Table 2: Alkaline and Other Leaching Methods of Manganese from Slag
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Leaching
Method

Slag Type
Key
Reagents

Temp.
(°C)

Time
Mn
Recovery
(%)

Referenc
e

Oxidative

Fusion &

Alkaline

Leaching

Manganes

e Silicate

Ore

NaOH
500

(fusion)

1 hr

(fusion), 5

min (leach)

94 [2][3]

Ferric

Chloride

Leaching

Ferromang

anese Slag

FeCl₃,

CaO,

CaCO₃

80 (leach),

1200

(roast)

2 hrs

(leach)
87

Ammonium

Carbamate

Leaching

Steel Slag
NH₂CO₂N

H₄, H₂
65 3 hrs 99 [5][6]

Table 3: Bioleaching of Manganese

Microorgani
sm

Substrate
Pulp
Density

Time (days)
Mn
Recovery
(%)

Reference

Aspergillus

sp.

Low-grade

Mn Ore
2% 20 79

Acidithiobacill

us

thiooxidans

EAF Slag -
6 (repeated

cycles)

Up to 27

(Cu), 60 (Zn)
[7]

Acidithiobacill

us ferridurans
BOF Slag - - 41.6

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 14 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8540447/
https://www.mdpi.com/1422-0067/24/11/9215
https://www.saimm.co.za/Journal/v114n04p331.pdf
https://www.pyro.co.za/InfaconXIII/1051-Groot.pdf
https://pubmed.ncbi.nlm.nih.gov/25461931/
https://www.benchchem.com/product/b15794264?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15794264?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Bioleaching of manganese by Aspergillus sp. isolated from mining deposits - PubMed
[pubmed.ncbi.nlm.nih.gov]

2. Bioleaching of Manganese Oxides at Different Oxidation States by Filamentous Fungus
Aspergillus niger - PMC [pmc.ncbi.nlm.nih.gov]

3. Involvement of Bacterial and Fungal Extracellular Products in Transformation of
Manganese-Bearing Minerals and Its Environmental Impact | MDPI [mdpi.com]

4. researchgate.net [researchgate.net]

5. saimm.co.za [saimm.co.za]

6. pyro.co.za [pyro.co.za]

7. Bioleaching of metals from steel slag by Acidithiobacillus thiooxidans culture supernatant -
PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for Manganese
Recovery from Silico-Manganese Slag]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15794264/docs#application-notes-and-protocols-for-
manganese-recovery-from-silico-manganese-slag]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
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